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Compound of Interest

Compound Name: 7-Bromo-2-hydroxydibenzofuran

CAS No.: 74423-78-2

Cat. No.: B14008510

Get Quote

Technical Whitepaper: 7-Bromo-2-
hydroxydibenzofuran
Advanced Intermediate for Phosphorescent & TADF
OLED Architectures[1]
Executive Summary
7-Bromo-2-hydroxydibenzofuran is a bifunctional scaffold utilized in the construction of

charge-transporting hosts and thermally activated delayed fluorescence (TADF) emitters.[1] Its

strategic value lies in its asymmetric functionalization potential:

C7-Bromine: A handle for metal-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-

Hartwig) to extend conjugation or attach electron-deficient acceptors (e.g., triazines,

benzimidazoles).[1]

C2-Hydroxyl: A nucleophilic site for etherification or esterification, enabling the attachment of

solubilizing alkyl chains or hole-transporting carbazole dendrons.[1]
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This duality allows materials scientists to independently tune the Highest Occupied Molecular

Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) levels, a requirement for

balancing charge injection in multilayer OLED stacks.

Molecular Architecture & Properties[1][2]
2.1 Structural Analysis
The dibenzofuran core provides a high triplet energy (

eV) and rigid planarity, essential for suppressing non-radiative decay.

Isomer Identification: While numbering conventions vary, CAS 74423-78-2 typically refers to

the isomer with substituents on the distal rings.[1] In standard IUPAC numbering (oxygen at

position 5 is skipped in skeletal numbering):

Position 2 (OH): Para to the ether bridge oxygen (activating).

Position 7/8 (Br): Depending on the specific isomer required for symmetry breaking, the

bromine is located on the opposing ring.

Note: The synthesis below targets the 2,8-substitution pattern (often commercially listed as

2,7 or 7-bromo-2-hydroxy due to symmetry operations), which is the thermodynamic

product of direct electrophilic substitution.[1]

2.2 Electronic Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.acrospharmatech.com/other-oled-intermediates-c-113.aspx
http://www.acrospharmatech.com/other-oled-intermediates-c-113.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14008510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (Approx.) Significance

Molecular Formula C₁₂H₇BrO₂ --

Molecular Weight 263.09 g/mol --

HOMO Level -5.6 eV

Deep enough to resist

oxidation; modifiable via O-

alkylation.[1][2]

LUMO Level -2.1 eV
Modifiable via C-Br substitution

with electron acceptors.[1]

Triplet Energy (

)
~3.0 eV

Suitable host for Green and

Red phosphorescent dopants.

Purity Requirement >99.95% (HPLC)
Critical for device lifetime

(T95).

Synthetic Pathways (Protocol)
The most robust industrial route involves the desymmetrization of 2,8-dibromodibenzofuran.

This method avoids the poor regioselectivity of direct bromination of 2-hydroxydibenzofuran.[1]

3.1 Reaction Scheme (Graphviz)
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Figure 1: Selective synthesis via monolithiation-oxidation strategy.

3.2 Detailed Protocol: Monolithiation-Oxidation Route
Step 1: Synthesis of 2,8-Dibromodibenzofuran

Dissolution: Dissolve dibenzofuran (16.8 g, 100 mmol) in CHCl₃ (100 mL).
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Bromination: Add Br₂ (32.0 g, 200 mmol) dropwise at 0°C in the presence of catalytic FeCl₃.

Workup: Quench with saturated Na₂S₂O₃. Filter the white precipitate. Recrystallize from

toluene to obtain 2,8-dibromodibenzofuran.[1]

Yield: ~85%[1][3]

Purity Check: GC-MS (M+ peaks at 324, 326, 328).

Step 2: Desymmetrization to 7-Bromo-2-hydroxydibenzofuran

Lithiation: Suspend 2,8-dibromodibenzofuran (32.6 g, 100 mmol) in anhydrous THF (300 mL)

under Argon. Cool to -78°C.[1]

Addition: Add n-Butyllithium (2.5 M in hexanes, 40 mL, 100 mmol) strictly dropwise over 1

hour. Crucial: Controlling stoichiometry to 1.0 equivalent is vital to prevent dilithiation.

Borylation: Stir for 1 hour at -78°C, then add Trimethyl borate (15.6 g, 150 mmol). Allow to

warm to room temperature overnight.

Oxidation: Cool the mixture to 0°C. Add 2M NaOH (50 mL) followed by H₂O₂ (30% aq, 20

mL) dropwise. Stir for 2 hours.

Isolation: Acidify with HCl (2M). Extract with Ethyl Acetate.[4][5]

Purification: Silica gel column chromatography (Hexane:Ethyl Acetate 5:1).

Target: 7-Bromo-2-hydroxydibenzofuran (White solid).[1]

Yield: 55-65%.[1]

Functionalization Strategies for OLEDs
This intermediate serves as the "linchpin" for asymmetric host materials.

4.1 O-Alkylation (Solubility & Morphology)
Reagent: Alkyl bromide (e.g., 1-bromo-octane) or Aryl halide (via Ullmann).[1]
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Conditions: K₂CO₃, DMF, 80°C.

Outcome: Converts the -OH group into an ether, preventing hydrogen bonding aggregation

in the thin film and improving solubility for solution-processed OLEDs.[1]

4.2 Suzuki-Miyaura Coupling (Conjugation Extension)[1]
Reagent: Arylboronic acid (e.g., Carbazole-phenyl-boronic acid).[1]

Conditions: Pd(PPh₃)₄ (3 mol%), K₂CO₃ (2M aq), Toluene/Ethanol, 90°C.

Selectivity: The C-Br bond reacts exclusively; the -OH (or -OR) remains intact, preserving the

donor character of the oxygen.[1]

Quality Control & Characterization
Trustworthy data is the bedrock of OLED material certification.

Technique Specification Purpose

HPLC >99.5% Area
Impurities (esp.[1] transition

metals) quench excitons.

¹H NMR Structure Confirmation

Verify 2,8 (or 2,7) substitution

pattern via coupling constants

(

).

ICP-MS <10 ppm (Pd, Fe)
Residual catalyst removal is

mandatory for device stability.

TGA T_d(5%) > 250°C
Ensures stability during

vacuum deposition.

NMR Fingerprint (DMSO-d₆): Look for the singlet/doublet patterns.[1] The proton ortho to the -

OH will appear as a doublet with a small coupling constant (

Hz) if meta-coupling exists, or a singlet if isolated.[1] The proton ortho to Br will be deshielded
(~8.0 ppm).
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Safety & Handling (HSE)
Hazard: Causes skin irritation (H315), serious eye irritation (H319).

Storage: Store under inert atmosphere (Argon) at 2-8°C. Phenolic compounds are prone to

oxidation over time, turning pink/brown.

Disposal: Halogenated organic waste. Do not mix with acid streams (risk of HBr gas).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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